Cas no 29485-86-7 (threo-Pent-1-enitol,1,5-anhydro-2-deoxy-)
29485-86-7 structure
Product Name:threo-Pent-1-enitol,1,5-anhydro-2-deoxy-
CAS No:29485-86-7
MF:C5H8O3
MW:116.115221977234
CID:285059
Update Time:2026-05-14
threo-Pent-1-enitol,1,5-anhydro-2-deoxy- Chemical and Physical Properties
Names and Identifiers
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- threo-Pent-1-enitol,1,5-anhydro-2-deoxy-
- threo-Pent-1-enopyranose,1,2-dideoxy- (8CI)
- Xylal
- threo-Pent-1-enitol, 1,5-anhydro-2-deoxy-
-
- Inchi: InChI=1S/C5H8O3/c6-4-1-2-8-3-5(4)7/h1-2,4-7H,3H2/t4-,5-/m1/s1
- InChI Key: CQWFJIVHGWJYKB-RFZPGFLSSA-N
- SMILES: C1OC[C@@H](O)[C@H](O)C=1
Experimental Properties
- Density: 1.369±0.06 g/cm3(Predicted)
- Boiling Point: 238.9±40.0 °C(Predicted)
- pka: 12.94±0.40(Predicted)
threo-Pent-1-enitol,1,5-anhydro-2-deoxy- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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